Cas no 1350761-29-3 (8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde)

• Product Name: 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde
• CAS No: 1350761-29-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 2125852
• Update Time: 2025-06-13

8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-cyclopropyl-4,4-dimethylchroman-6-carbaldehyde
• WVJLAUYHDOVKTD-UHFFFAOYSA-N
• 8-Cyclopropyl-4,4-dimethyl-3,4-dihydro-2H-chromene-6-carbaldehyde
• 2H-1-Benzopyran-6-carboxaldehyde, 8-cyclopropyl-3,4-dihydro-4,4-dimethyl-
• 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde

• Inchi： 1S/C15H18O2/c1-15(2)5-6-17-14-12(11-3-4-11)7-10(9-16)8-13(14)15/h7-9,11H,3-6H2,1-2H3
• InChI Key： WVJLAUYHDOVKTD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C)C2C=C(C=O)C=C(C1=2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde

Comprehensive Overview of 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde (CAS No. 1350761-29-3)

8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde (CAS No. 1350761-29-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique chromane backbone and cyclopropyl substituent, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the aldehyde functional group, make it a valuable building block for designing pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its role in the development of novel therapeutic agents, particularly in targeting oxidative stress-related diseases and inflammatory conditions. The compound's chroman core is structurally similar to natural antioxidants like vitamin E, which aligns with the current trend of developing natural product-inspired drugs. This connection to health and wellness trends has made it a subject of frequent searches in scientific databases and AI-driven research tools.

From a synthetic perspective, CAS No. 1350761-29-3 is notable for its stereochemical stability and reactivity. The cyclopropyl ring introduces steric constraints that can influence the compound's interactions in catalytic processes, a topic of high relevance in green chemistry and sustainable synthesis. These attributes have led to its inclusion in studies focusing on atom-economical reactions and cascade transformations, which are frequently searched topics in modern organic chemistry forums.

In material science, 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde has been investigated for its potential in designing photoactive materials and molecular sensors. Its aldehyde group allows for facile conjugation with other functional moieties, making it a candidate for constructing supramolecular architectures. This aligns with the increasing demand for smart materials in nanotechnology and optoelectronics, areas that dominate academic and industrial research queries.

The compound's nomenclature, 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde, reflects its IUPAC naming conventions, which are often searched by students and professionals alike. Understanding its structure requires familiarity with heterocyclic chemistry and substituent effects, topics that are central to organic chemistry education. The presence of both alkyl and aryl groups in its structure also makes it a useful case study for discussions on steric hindrance and electronic effects.

Analytical characterization of CAS No. 1350761-29-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently queried in the context of compound verification and purity assessment, highlighting the compound's role in advancing analytical chemistry methodologies. Its well-defined spectral properties also make it a reference material in spectroscopic studies.

In summary, 8-Cyclopropyl-4,4-dimethylchroman-6-carbaldehyde (CAS No. 1350761-29-3) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug development, sustainable synthesis, and advanced materials ensures its continued prominence in research and industry. As interest in tailored molecular architectures grows, this compound is poised to remain a key player in the evolving landscape of chemical innovation.